Cas no 391876-93-0 (N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 391876-93-0
• MF: C₂₃H₁₈ClF₃N₂O₃S
• MW: 494.913834095001
• CID: 5971634
• PubChem ID: 45497370
• Update Time: 2025-06-07

N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• N-(2-chloro-5-(trifluoromethyl)phenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• Benzamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-
• N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• F0473-0326
• SR-01000444398-1
• 391876-93-0
• SR-01000444398
• AKOS024578439

• Inchi： 1S/C23H18ClF3N2O3S/c24-20-10-7-18(23(25,26)27)13-21(20)28-22(30)16-5-8-19(9-6-16)33(31,32)29-12-11-15-3-1-2-4-17(15)14-29/h1-10,13H,11-12,14H2,(H,28,30)
• InChI Key： ZINZGGNYGYLSHD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 494.0678758g/mol
• Monoisotopic Mass: 494.0678758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• pka: 11.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 391876-93-0): An Overview

N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 391876-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and trifluoromethylated phenyl group, as well as a tetrahydroisoquinoline sulfonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of its biological properties, N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of research has been its activity against protein kinases, which are crucial enzymes involved in cellular signaling pathways. A study published in the Biochemical Journal in 2020 demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Akt and Erk1/2. These findings suggest that it could be a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Additionally, N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has shown potential as an antagonist of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes. A recent study in the Molecular Pharmacology journal highlighted its ability to modulate the activity of specific GPCRs, which could have implications for treating conditions such as hypertension and neurological disorders.

The pharmacokinetic properties of N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, a preclinical study conducted by a team at the University of California found that this compound has good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are currently evaluating its safety and efficacy in various disease models.

The future prospects for N-2-chloro-5-(trifluoromethyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide are promising. Its unique chemical structure and diverse biological activities make it a valuable tool for both basic research and drug discovery. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will continue to attract significant interest from researchers and pharmaceutical companies alike.